Cas no 369608-51-5 (8-(butylsulfanyl)-3-methyl-7-(3-phenylpropyl)-2,3,6,7-tetrahydro-1H-purine-2,6-dione)

8-(butylsulfanyl)-3-methyl-7-(3-phenylpropyl)-2,3,6,7-tetrahydro-1H-purine-2,6-dione structure
369608-51-5 structure
Product Name:8-(butylsulfanyl)-3-methyl-7-(3-phenylpropyl)-2,3,6,7-tetrahydro-1H-purine-2,6-dione
CAS No:369608-51-5
MF:C19H24N4O2S
MW:372.484462738037
CID:6490302
Update Time:2025-07-10

8-(butylsulfanyl)-3-methyl-7-(3-phenylpropyl)-2,3,6,7-tetrahydro-1H-purine-2,6-dione Chemical and Physical Properties

Names and Identifiers

    • 8-(butylsulfanyl)-3-methyl-7-(3-phenylpropyl)-2,3,6,7-tetrahydro-1H-purine-2,6-dione
    • 8-(butylthio)-3-methyl-7-(3-phenylpropyl)-3,7-dihydro-1H-purine-2,6-dione
    • 1H-Purine-2,6-dione, 8-(butylthio)-3,7-dihydro-3-methyl-7-(3-phenylpropyl)-
    • Inchi: 1S/C19H24N4O2S/c1-3-4-13-26-19-20-16-15(17(24)21-18(25)22(16)2)23(19)12-8-11-14-9-6-5-7-10-14/h5-7,9-10H,3-4,8,11-13H2,1-2H3,(H,21,24,25)
    • InChI Key: UFGOWXAGIUIYSM-UHFFFAOYSA-N
    • SMILES: N1(CCCC2=CC=CC=C2)C2=C(N(C)C(=O)NC2=O)N=C1SCCCC

8-(butylsulfanyl)-3-methyl-7-(3-phenylpropyl)-2,3,6,7-tetrahydro-1H-purine-2,6-dione Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Life Chemicals
F0372-0195-2μmol
8-(butylsulfanyl)-3-methyl-7-(3-phenylpropyl)-2,3,6,7-tetrahydro-1H-purine-2,6-dione
369608-51-5 90%+
2μmol
$57.0 2023-08-16
Life Chemicals
F0372-0195-5μmol
8-(butylsulfanyl)-3-methyl-7-(3-phenylpropyl)-2,3,6,7-tetrahydro-1H-purine-2,6-dione
369608-51-5 90%+
5μmol
$63.0 2023-08-16
Life Chemicals
F0372-0195-10μmol
8-(butylsulfanyl)-3-methyl-7-(3-phenylpropyl)-2,3,6,7-tetrahydro-1H-purine-2,6-dione
369608-51-5 90%+
10μmol
$69.0 2023-08-16
Life Chemicals
F0372-0195-20μmol
8-(butylsulfanyl)-3-methyl-7-(3-phenylpropyl)-2,3,6,7-tetrahydro-1H-purine-2,6-dione
369608-51-5 90%+
20μmol
$79.0 2023-08-16
Life Chemicals
F0372-0195-1mg
8-(butylsulfanyl)-3-methyl-7-(3-phenylpropyl)-2,3,6,7-tetrahydro-1H-purine-2,6-dione
369608-51-5 90%+
1mg
$54.0 2023-08-16
Life Chemicals
F0372-0195-2mg
8-(butylsulfanyl)-3-methyl-7-(3-phenylpropyl)-2,3,6,7-tetrahydro-1H-purine-2,6-dione
369608-51-5 90%+
2mg
$59.0 2023-08-16
Life Chemicals
F0372-0195-3mg
8-(butylsulfanyl)-3-methyl-7-(3-phenylpropyl)-2,3,6,7-tetrahydro-1H-purine-2,6-dione
369608-51-5 90%+
3mg
$63.0 2023-08-16
Life Chemicals
F0372-0195-4mg
8-(butylsulfanyl)-3-methyl-7-(3-phenylpropyl)-2,3,6,7-tetrahydro-1H-purine-2,6-dione
369608-51-5 90%+
4mg
$66.0 2023-08-16
Life Chemicals
F0372-0195-5mg
8-(butylsulfanyl)-3-methyl-7-(3-phenylpropyl)-2,3,6,7-tetrahydro-1H-purine-2,6-dione
369608-51-5 90%+
5mg
$69.0 2023-08-16
Life Chemicals
F0372-0195-10mg
8-(butylsulfanyl)-3-methyl-7-(3-phenylpropyl)-2,3,6,7-tetrahydro-1H-purine-2,6-dione
369608-51-5 90%+
10mg
$79.0 2023-08-16

Additional information on 8-(butylsulfanyl)-3-methyl-7-(3-phenylpropyl)-2,3,6,7-tetrahydro-1H-purine-2,6-dione

Introduction to 8-(butylsulfanyl)-3-methyl-7-(3-phenylpropyl)-2,3,6,7-tetrahydro-1H-purine-2,6-dione (CAS No. 369608-51-5)

8-(butylsulfanyl)-3-methyl-7-(3-phenylpropyl)-2,3,6,7-tetrahydro-1H-purine-2,6-dione, identified by its CAS number 369608-51-5, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the purine derivative class, a group of molecules known for their diverse biological activities and therapeutic potential. The unique structural features of this compound, including its butylsulfanyl and 3-phenylpropyl substituents, contribute to its distinctive chemical properties and biological interactions.

The molecular framework of 8-(butylsulfanyl)-3-methyl-7-(3-phenylpropyl)-2,3,6,7-tetrahydro-1H-purine-2,6-dione is characterized by a fused heterocyclic system consisting of a purine core with additional functional groups. The presence of the butylsulfanyl moiety at the 8-position and the 3-phenylpropyl group at the 7-position introduces specific steric and electronic effects that modulate the compound's reactivity and binding affinity. These structural elements are critical in determining its interaction with biological targets, making it a promising candidate for further investigation in drug discovery.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of this compound with high precision. Studies suggest that the butylsulfanyl group may engage in hydrogen bonding or hydrophobic interactions with specific residues in protein targets, while the 3-phenylpropyl chain could contribute to favorable van der Waals interactions. Such insights are invaluable for designing derivatives with enhanced pharmacological properties.

The pharmaceutical industry has been increasingly interested in purine derivatives due to their role as intermediates in the synthesis of antiviral, anticancer, and anti-inflammatory agents. The structural motif of 8-(butylsulfanyl)-3-methyl-7-(3-phenylpropyl)-2,3,6,7-tetrahydro-1H-purine-2,6-dione aligns well with these therapeutic areas. For instance, modifications at the 2-amino position of the purine ring can lead to compounds with potent kinase inhibition activity. This has prompted researchers to explore its potential as a scaffold for developing novel therapeutic agents.

In vitro studies have begun to unravel the pharmacological profile of this compound. Preliminary data indicate that it exhibits moderate binding affinity to certain enzymes implicated in metabolic pathways relevant to inflammation and oxidative stress. The butylsulfanyl substituent appears to play a key role in modulating these interactions by influencing the compound's solubility and bioavailability. Further experiments are needed to fully characterize its mechanism of action and therapeutic potential.

The synthesis of 8-(butylsulfanyl)-3-methyl-7-(3-phenylpropyl)-2,3,6,7-tetrahydro-1H-purine-2,6-dione presents unique challenges due to its complex architecture. Traditional synthetic routes often involve multi-step processes requiring careful optimization to achieve high yields and purity. However, recent innovations in catalytic methods have made it possible to streamline some synthetic steps while maintaining high selectivity. These advancements are crucial for scaling up production for preclinical and clinical studies.

One of the most compelling aspects of this compound is its potential for structural diversification. By systematically modifying substituents such as the butylsulfanyl group or introducing additional functional groups like hydroxymethyl or carboxylic acid moieties at strategic positions within the purine core, researchers can generate libraries of derivatives with tailored biological activities. Such libraries are essential for high-throughput screening (HTS) campaigns aimed at identifying lead compounds for drug development.

The integration of machine learning techniques into drug discovery has accelerated the process of identifying promising candidates like 8-(butylsulfanyl)-3-methyl-7-(3-phenylpropyl)-2,3,6,7-tetrahydro-1H-purine-2,6-dione. Predictive models can analyze large datasets containing structural information and biological activity data to prioritize compounds for experimental validation. This approach not only saves time but also enhances the efficiency of hit identification programs.

As interest in personalized medicine grows, compounds like this one are being evaluated for their potential use in targeted therapies. The ability to fine-tune their structure allows for the development of agents that interact specifically with disease-relevant targets while minimizing off-target effects. This precision is particularly important in treating conditions such as cancer or autoimmune disorders where specificity is paramount.

The environmental impact of pharmaceutical synthesis is also a consideration when developing new compounds like 8-(butylsulfanyl)-3-methyl-7-(3-phenylpropyl)-2,3,6,7-tetrahydro-1H-purine-2,6-dione. Researchers are exploring greener synthetic routes that reduce waste and minimize hazardous byproducts. Solvent-free reactions or catalytic processes using biodegradable materials are examples of sustainable practices being adopted in modern drug discovery.

Future research directions include exploring the role of stereochemistry in determining biological activity. The configuration around chiral centers introduced by substituents like the butylsulfanyl group can significantly influence how a compound interacts with biological targets. Investigating enantiomeric purity and stereoselective synthesis will be critical for optimizing its pharmacological profile.

The regulatory landscape for new pharmaceutical entities also plays a significant role in advancing compounds such as this one through clinical development pipelines. Compliance with guidelines set forth by agencies like the FDA or EMA ensures that safety and efficacy standards are met before human testing can begin. This rigorous process underscores the importance of thorough preclinical research before moving into clinical trials.

In conclusion,8-(butylsulfanyl)-3-methyl-7-(3-phenylpropyl)-2,3,6,7-tetrahydro-1H-purine-2,6-dione (CAS No. 36960851) represents a fascinating example of how structural complexity can be leveraged to develop novel therapeutics with significant medical potential. Its unique chemical features make it an attractive scaffold for further exploration across multiple therapeutic areas including oncology, inflammation, metabolism,and neurology*. Continued research into its synthesis,pharmacology,and application promises exciting developments on both academic fronts as well as practical implications within healthcare systems worldwide.

Recommended suppliers
Beyond Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zhangzhou Sinobioway Peptide Co.,Ltd.
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Wuhan ChemNorm Biotech Co.,Ltd.